Cas no 2229309-26-4 (4,5-difluoro-2-methoxyphenyl sulfamate)

• Product Name: 4,5-difluoro-2-methoxyphenyl sulfamate
• CAS No: 2229309-26-4
• MF: C₇H₇F₂NO₄S
• MW: 239.19658780098
• CID: 6407363
• PubChem ID: 165638313
• Update Time: 2025-05-19

4,5-difluoro-2-methoxyphenyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 4,5-difluoro-2-methoxyphenyl sulfamate
• 2229309-26-4
• EN300-1989875

• Inchi： 1S/C7H7F2NO4S/c1-13-6-2-4(8)5(9)3-7(6)14-15(10,11)12/h2-3H,1H3,(H2,10,11,12)
• InChI Key： MERCCXGQCNCSKG-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C=C(C(=CC=1OC)F)F

Computed Properties

• Exact Mass: 239.00638520g/mol
• Monoisotopic Mass: 239.00638520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 87Ų

Additional information on 4,5-difluoro-2-methoxyphenyl sulfamate

Introduction to 4,5-difluoro-2-methoxyphenyl sulfamate (CAS No: 2229309-26-4)

4,5-difluoro-2-methoxyphenyl sulfamate, identified by the Chemical Abstracts Service Number (CAS No) 2229309-26-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfamates, which are widely recognized for their diverse biological activities and utility in medicinal chemistry. The structural features of 4,5-difluoro-2-methoxyphenyl sulfamate, particularly the presence of fluorine atoms and a methoxy group, contribute to its unique chemical properties and potential applications in drug development.

The fluorine substituents at the 4th and 5th positions of the phenyl ring introduce electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule. This characteristic is particularly valuable in medicinal chemistry, where subtle modifications can significantly impact the pharmacological profile of a compound. The methoxy group at the 2nd position further enhances the compound's versatility by influencing its solubility, metabolic stability, and interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential of 4,5-difluoro-2-methoxyphenyl sulfamate more effectively. These tools have been instrumental in predicting its interactions with various biological receptors and enzymes, providing insights into its mechanism of action. Studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for further investigation in therapeutic contexts.

In the realm of drug discovery, sulfamates have long been recognized for their ability to act as pharmacophores. The structural motif of 4,5-difluoro-2-methoxyphenyl sulfamate aligns well with this pharmacophoric scaffold, offering potential benefits in terms of bioavailability and target specificity. Researchers are particularly interested in its potential applications in treating inflammatory disorders, where sulfamate derivatives have shown promise as anti-inflammatory agents.

The synthesis of 4,5-difluoro-2-methoxyphenyl sulfamate presents unique challenges due to the presence of fluorine atoms. Fluorinated compounds often require specialized synthetic routes to achieve high yields and purity. However, recent innovations in synthetic methodologies have made it more feasible to produce such compounds on a scalable basis. These advancements are crucial for enabling further preclinical and clinical studies.

One of the most intriguing aspects of 4,5-difluoro-2-methoxyphenyl sulfamate is its potential as a lead compound for the development of novel therapeutics. The combination of fluorine and methoxy substituents creates a molecular framework that can be readily modified to optimize pharmacokinetic and pharmacodynamic properties. This flexibility makes it an attractive candidate for structure-activity relationship (SAR) studies.

Current research is focused on evaluating the biological activity of 4,5-difluoro-2-methoxyphenyl sulfamate across various disease models. Preliminary studies have hinted at its potential efficacy in modulating pathways associated with neurodegenerative diseases. The ability of sulfamates to interact with specific biological targets makes them valuable candidates for developing treatments that address complex neurological disorders.

The role of fluorine atoms in enhancing metabolic stability and binding affinity is well-documented in the literature. In the case of 4,5-difluoro-2-methoxyphenyl sulfamate, these fluorine substituents are expected to contribute to improved pharmacokinetic profiles compared to non-fluorinated analogs. This could translate into longer half-lives and reduced dosing frequencies, which are critical factors in drug development.

As computational methods continue to evolve, researchers are gaining deeper insights into the structural requirements for optimal biological activity. The integration of machine learning algorithms has allowed for more efficient virtual screening processes, enabling faster identification of promising compounds like 4,5-difluoro-2-methoxyphenyl sulfamate. These computational tools are complemented by experimental validation studies, which are essential for confirming theoretical predictions.

The pharmaceutical industry is increasingly interested in exploring novel chemical entities that offer unique therapeutic advantages. 4,5-difluoro-2-methoxyphenyl sulfamate represents such an entity due to its distinctive structural features and potential biological activities. As research progresses, it is anticipated that this compound will play a significant role in shaping future therapeutic strategies.

In conclusion,4,5-difluoro-2-methoxyphenyl sulfamate (CAS No: 2229309-26-4) is a compound with considerable potential in pharmaceutical research. Its unique structural composition and predicted biological activities make it an exciting candidate for further exploration. With ongoing advancements in synthetic chemistry and computational biology,4,5-difluoro-2-methoxyphenyl sulfamate is poised to contribute significantly to the development of novel therapeutics across various medical disciplines.